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Compound of Interest

Compound Name: Dihydroxyfumaric acid hydrate

Cat. No.: B1142101

Dihydroxyfumaric Acid Hydrate: A Technical
Overview

Dihydroxyfumaric acid hydrate is a chemical compound with relevance in various research
applications. This guide provides an in-depth look at its core technical data, including its CAS
number and molecular weight, and outlines the framework for understanding its experimental
applications.

Core Chemical Data

The identity and basic physicochemical properties of dihydroxyfumaric acid and its hydrated
forms are fundamental for its application in research and development. The compound can
exist in anhydrous and hydrated states, which is reflected in its different CAS numbers and

molecular weights.
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Molecular
Compound . Molecular
CAS Number Weight ( g/mol Notes
Name ) Formula

The degree of
199926-38-0[1] 166.09[2] C4H607[3] hydration is not

always specified.

Dihydroxyfumaric
Acid Hydrate

This is the
Dihydroxyfumaric molecular weight
Acid (Anhydrous  199926-38-0 148.07[1] C4H406[1] of the non-
basis) hydrated

compound.

) ] Specifically the
Dihydroxyfumaric C4H406 - ]
o 20688-70-4[4][5] 184.10[5] dihydrate form of
Acid Dihydrate 2H20[5] " ”
e acid.

Experimental Protocols and Signaling Pathways

A comprehensive literature search did not yield specific, detailed experimental protocols or
established signaling pathways directly involving dihydroxyfumaric acid hydrate for inclusion
in this guide. This suggests that while the compound is available for research purposes, its
biological activities and mechanisms of action may not be extensively documented in publicly
accessible resources.

Researchers interested in utilizing this compound would need to develop their own
experimental protocols based on the specific research question. This would typically involve:

o Solubility and Stability Testing: Determining appropriate solvents and storage conditions to
maintain the compound's integrity.

« In Vitro Assays: Initial screening for biological activity using cell-based or biochemical
assays.

o Mechanism of Action Studies: If activity is observed, further experiments to elucidate the
molecular targets and signaling pathways involved.
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Logical Workflow for Investigation

The following diagram illustrates a logical workflow for investigating the biological properties of
a research compound like dihydroxyfumaric acid hydrate.
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General Research Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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